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Compound of Interest

Compound Name: T 26¢ disodium salt

Cat. No.: B1436100

Get Quote

Executive Summary

T-26¢ disodium salt is a highly potent, selective, and orally bioavailable inhibitor of Matrix

Metalloproteinase-13 (MMP-13), also known as collagenase-3. Originally optimized by
researchers at Takeda Pharmaceutical Company (published by Nara et al., 2014), this
compound represents a significant milestone in the search for disease-modifying osteoarthritis
drugs (DMOADSs).

Unlike first-generation broad-spectrum MMP inhibitors (which failed clinically due to
Musculoskeletal Syndrome caused by MMP-1/MMP-2 inhibition), T-26¢ exhibits picomolar
potency (IC50 = 6.9 pM) and >2600-fold selectivity for MMP-13 over related metalloproteases.

This guide details the chemical discovery, the specific synthetic pathway for the disodium salt,
and the validation protocols required for its application in drug development.

Chemical Identity & Properties
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Description

Code Name

T-26¢ (Disodium Salt)

Chemical Name

Disodium 4-[[[[2-[[[[3-
(methyloxy)phenyl]methyllamino]carbonyl]-4-
0x0-3,4-dihydrothieno[2,3-d]pyrimidin-5-
yllmethylloxy]methyllbenzoate

CAS No. 869298-22-6 (Salt); 869296-13-9 (Free Acid)
Molecular Formula C24H19N3Na206S

Molecular Weight 523.47 g/mol

Target MMP-13 (Collagenase-3)

Potency (IC50)

6.9 pM (MMP-13)

Selectivity

>2600-fold vs. MMP-1, MMP-2, MMP-9, MMP-
14

Solubility

Soluble in water (up to ~1 mM) and DMSO (up
to ~10 mM)

Structural Logic

The T-26c¢ scaffold is built upon a thieno[2,3-d]pyrimidine-4-one core.

o S1' Pocket Occupancy: The 5-position side chain (benzoic acid ether) is designed to extend
into the S1' specificity pocket of MMP-13, which is deeper and more hydrophobic than in
other MMPs.

¢ Zinc Binding: The core structure facilitates chelation with the catalytic zinc ion essential for
MMP hydrolytic activity.

o Salt Formation: The conversion of the carboxylic acid tail to a disodium salt drastically
improves aqueous solubility and oral bioavailability (AUC) compared to the free acid form.

Mechanism of Action: Selective Inhibition
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MMP-13 is the primary enzyme responsible for the irreversible degradation of type Il collagen
in articular cartilage. T-26¢ functions as a competitive, non-covalent inhibitor.

Pathway Visualization

The following diagram illustrates the pathological role of MMP-13 in Osteoarthritis (OA) and the
intervention point of T-26c¢.
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Figure 1: Mechanism of Action. T-26¢ intercepts the OA pathology by selectively blocking Active
MMP-13, preventing Type Il Collagen hydrolysis.[1]

Synthesis of T-26¢ Disodium Salt

The synthesis of T-26c¢ is a multi-step process centered on constructing the substituted
thieno[2,3-d]pyrimidine core. The following protocol is synthesized from the authoritative work
of Nara et al. (2014).

Retrosynthetic Analysis

e Final Step: Salt formation (NaOH).
o Late Stage: Saponification of the ester to the acid.

o Core Construction: Cyclization of a 2-amino-3-thiophenecarboxylate derivative.

Detailed Synthetic Route[4]
Step 1: Construction of the Thiophene Core

The synthesis begins with a Gewald-type reaction or a modification thereof to generate the
functionalized thiophene precursor.

» Reagents: Methyl cyanoacetate, Sulfur, Triethylamine, appropriate aldehyde/ketone
precursor.

e Product: Methyl 2-amino-4-methyl-thiophene-3-carboxylate (or similar substituted analog
depending on the exact starting linker).

Step 2: Formation of Thieno[2,3-d]pyrimidine Core

The thiophene intermediate is cyclized to form the pyrimidine ring.

+ Reagents: Chloroacetyl isocyanate or similar urea-forming agents, followed by base-
mediated cyclization.
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e Process: The amino group at position 2 and the ester at position 3 of the thiophene react to
close the pyrimidine ring, yielding the thieno[2,3-d]pyrimidine-2,4-dione intermediate.

Step 3: Introduction of the 5-Position Side Chain

This is a critical step for potency. The methyl group at the 5-position is functionalized (often via
bromination) and then coupled to the benzoate linker.

Reagents: NBS (N-bromosuccinimide), AIBN (radical initiator).

Intermediate: 5-(Bromomethyl)-thieno[2,3-d]pyrimidine derivative.

Coupling: Reaction with Methyl 4-(hydroxymethyl)benzoate.

Conditions: Ag2COs or mild base in DMF.

Result: Ether linkage formation.

Step 4: Introduction of the 2-Position Amide

The 2-position functionality determines the "left-hand" side of the molecule, crucial for
selectivity.

» Reagents: 3-Methoxybenzylamine.

o Method: If the 2-position is a carboxylic ester (from initial scaffold design), direct aminolysis
or coupling (EDC/HOBY) is performed. If the 2-position is a halide, palladium-catalyzed
carbonylation or substitution is used.

o Target Intermediate: T-26c Methyl Ester.

Step 5: Saponification & Salt Formation
o Hydrolysis: The methyl ester is hydrolyzed using LiOH in THF/Water.

o Salt Formation: The resulting free acid is treated with exactly 2 equivalents of Sodium
Hydroxide (NaOH) or Sodium Methoxide (NaOMe) in methanol/water, followed by
lyophilization.
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e Final Product:T-26¢ Disodium Salt.

Synthesis Workflow Diagram

Substituted 1. Pyrimidine Cyclization 2. Side Chain Attachment - 3. Amide Coupling »| 4. Saponification 5. Salt Formation
Thiophene Precursor "1 (Thieno[2,3-d]pyrimidine) | (Ether Linkage to Benzoate) "1 (3-Methoxybenzylamine) = (LiOH) (NaOH -> Disodium Salt)
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Figure 2: Step-wise synthesis of T-26¢ Disodium Salt.

Experimental Protocols for Validation

To ensure the synthesized compound is T-26¢ and biologically active, the following self-
validating protocols must be performed.

Protocol A: Fluorogenic MMP-13 Inhibition Assay

This assay confirms the IC50 potency (Target: < 10 pM).

e Reagents:
o Recombinant Human MMP-13 catalytic domain.
o Fluorogenic Substrate: Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2 (MMP substrate).
o Assay Buffer: 50 mM Tris (pH 7.5), 150 mM NacCl, 10 mM CacClz, 0.05% Brij-35.

e Procedure:

o

Prepare 10-point serial dilution of T-26¢ Disodium Salt in DMSO (start at 100 nM, dilute
down to 0.01 pM).

o

Incubate enzyme (0.5 nM final) with inhibitor for 30 mins at 25°C.

[¢]

Add Fluorogenic Substrate (10 uM final).

[¢]

Monitor fluorescence (Ex: 328 nm / Em: 393 nm) kinetically for 20 mins.
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 Validation:
o Calculate slope of fluorescence vs. time.
o Plot % Inhibition vs. Log[Concentration].

o Pass Criteria: IC50 must be <50 pM.

Protocol B: Selectivity Screen (Safety Profiling)

To confirm the compound is T-26¢ and not a broad-spectrum inhibitor, test against MMP-1 and
MMP-2.

e Setup: Same as Protocol A, but substitute MMP-13 with recombinant MMP-1 or MMP-2.
» Pass Criteria:

o MMP-1 1C50 > 10,000 nM.

o MMP-2 IC50 > 10,000 nM.

o Note: High selectivity prevents the musculoskeletal side effects seen with Marimastat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Screening of MMP-13 Inhibitors Using a GelMA-Alginate Interpenetrating Network
Hydrogel-Based Model Mimicking Cytokine-Induced Key Features of Osteoarthritis In Vitro
[mdpi.com]

¢ To cite this document: BenchChem. [Technical Guide: T-26¢ Disodium Salt — Discovery,
Synthesis, and Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436100/docs#technical-guide-t-26¢-disodium-salt-
discovery-synthesis-and-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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